Cas no 34701-14-9 (4-Nitro-2,3-dihydro-1H-indene)

• Product Name: 4-Nitro-2,3-dihydro-1H-indene
• CAS No: 34701-14-9
• MF: C₉H₉NO₂
• MW: 163.173262357712
• CID: 316692
• PubChem ID: 24873791
• Update Time: 2025-08-04

4-Nitro-2,3-dihydro-1H-indene Chemical and Physical Properties

Names and Identifiers

• 4-Nitro-2,3-dihydro-1H-indene
• 1H-Indene,2,3-dihydro-4-nitro-
• 4-Nitroindan
• 2,3-dihydro-4-nitro-1H-indene
• 4-Nitro-indan
• 4-nitroindane
• FT-0619235
• NSC 76671
• NS00029718
• MFCD00078173
• ZQABKMBXKCJTPM-UHFFFAOYSA-N
• EINECS 252-159-2
• AKOS015898203
• J-019718
• NSC76671
• NSC-76671
• DTXSID40188255
• 34701-14-9
• 4-Nitroindan, 99%
• AS-42815
• 1H-Indene, 2,3-dihydro-4-nitro-
• CS-0360473
• GQX72X2C2P
• SCHEMBL2243721
• DTXCID70110746

• MDL： MFCD00078173
• Inchi： 1S/C9H9NO2/c11-10(12)9-6-2-4-7-3-1-5-8(7)9/h2,4,6H,1,3,5H2
• InChI Key： ZQABKMBXKCJTPM-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=CC2=C1CCC2)=O

Computed Properties

• Exact Mass: 163.06300
• Monoisotopic Mass: 163.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.6
• Topological Polar Surface Area: 45.8A^2

Experimental Properties

• Density: 1.2021 (rough estimate)
• Melting Point: 41-43 °C (lit.)
• Boiling Point: 105-107 °C/6 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  
• Refractive Index: 1.5460 (estimate)
• PSA: 45.82000
• LogP: 2.60670

4-Nitro-2,3-dihydro-1H-indene Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes

Additional information on 4-Nitro-2,3-dihydro-1H-indene

4-Nitro-2,3-dihydro-1H-indene (CAS No. 34701-14-9): A Comprehensive Overview

4-Nitro-2,3-dihydro-1H-indene, also known by its CAS registry number 34701-14-9, is a compound of significant interest in the fields of organic chemistry and materials science. This compound belongs to the class of indene derivatives, which are known for their unique electronic properties and structural versatility. The molecule features a fused bicyclic structure consisting of a benzene ring and a cyclopropane ring, with a nitro group attached at the 4-position. This configuration imparts distinctive chemical reactivity and physical properties, making it a valuable compound for various applications.

The synthesis of 4-nitro-2,3-dihydro-1H-indene has been extensively studied, with researchers exploring various methodologies to optimize its production. Recent advancements in catalytic processes and green chemistry have enabled more efficient and environmentally friendly routes for synthesizing this compound. For instance, studies have demonstrated the use of transition metal catalysts to facilitate the coupling reactions necessary for constructing the indene framework. These methods not only enhance yield but also reduce the environmental footprint associated with traditional synthetic approaches.

One of the most notable applications of 4-nitro-2,3-dihydro-1H-indene lies in its role as an intermediate in the synthesis of advanced materials. The compound's ability to undergo further functionalization makes it a key building block in the development of novel polymers, semiconductors, and optoelectronic devices. Recent research has highlighted its potential in creating high-performance organic light-emitting diodes (OLEDs) due to its favorable electronic properties and ease of integration into device architectures.

In addition to its material science applications, 4-nitro-2,3-dihydro-1H-indene has shown promise in pharmaceutical research. Its structural similarity to certain bioactive molecules has led scientists to investigate its potential as a lead compound for drug development. Studies have explored its interactions with biological systems, revealing intriguing pharmacokinetic profiles that warrant further investigation. Moreover, the nitro group's reactivity offers opportunities for modifying the compound to enhance its bioavailability and therapeutic efficacy.

The physical properties of 4-nitro-2,3-dihydro-1H-indene are equally fascinating. Its melting point, boiling point, and solubility characteristics have been extensively characterized, providing valuable insights into its behavior under various conditions. Recent thermodynamic studies have revealed that the compound exhibits stable thermal properties up to moderate temperatures, making it suitable for use in high-temperature applications. Furthermore, its optical properties have been leveraged in the development of sensors and detection systems capable of identifying specific analytes with high sensitivity.

From an environmental perspective, understanding the degradation pathways of 4-nitro-2,3-dihydro-1H-indene is crucial for assessing its ecological impact. Research has shown that under certain conditions, such as exposure to UV light or microbial activity, the compound undergoes degradation into less complex molecules. These findings are essential for developing strategies to mitigate any potential environmental risks associated with its production or disposal.

In conclusion, 4-nitro-2,3-dihydro-1H-indene (CAS No. 34701-14-9) stands as a testament to the ingenuity and progress in modern chemistry. Its diverse applications across multiple disciplines underscore its importance as a versatile building block for innovation. As research continues to uncover new facets of this compound's properties and potential uses, it is poised to play an even greater role in shaping future advancements in science and technology.